Cas no 7474-11-5 (1-(2,4-dinitrophenyl)-3,5-dimethyl-1H-pyrazole)

1-(2,4-dinitrophenyl)-3,5-dimethyl-1H-pyrazole Properties

Names and Identifiers

• 1-(2,4-dinitrophenyl)-3,5-dimethyl-1H-pyrazole
• 1-(2,4-Dinitro-phenyl)-3,5-dimethyl-1H-pyrazol
• 1-(2,4-dinitro-phenyl)-3,5-dimethyl-1H-pyrazole
• 1-(2',4'-dinitrophenyl)-3-5-dimethylpyrazole
• N-(2',4'-dinitrophenyl)-3,5-dimethylpyrazole
• AB00709631-01
• DTXSID70322701
• Z56791071
• CHEMBL2237847
• 7474-11-5
• 1-(2,4-dinitrophenyl)-3,5-dimethylpyrazole
• NSC401862
• NSC-401862
• AKOS000536521
• STK730920
• +Expand

• InChIKey： UMBVNCGCAYHVJO-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10N4O4/c1-7-5-8(2)13(12-7)10-4-3-9(14(16)17)6-11(10)15(18)19/h3-6H,1-2H3
• SMILES： CC1=CC(=NN1C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C

Computed Properties

• Exact Mass: 262.07000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 262.07020481g/mol
• Heavy Atom Count: 19
• Complexity: 367
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• LogP: 3.35190
• PSA: 109.46000